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Compound of Interest

Compound Name: 1,5,9-CYCLODODECATRIENE

Cat. No.: B1592173 Get Quote

Essential Guide to Handling 1,5,9-
Cyclododecatriene
This document provides crucial safety and logistical information for the handling and disposal

of 1,5,9-Cyclododecatriene, tailored for laboratory and research professionals. Adherence to

these procedural guidelines is essential for ensuring a safe working environment.

Hazard Identification and Immediate Precautions
1,5,9-Cyclododecatriene is a colorless liquid that is combustible and may cause an allergic

skin reaction.[1] It can be toxic if inhaled or absorbed through the skin and is irritating to the

eyes and skin.[2][3] In case of fire, irritating and highly toxic gases such as carbon monoxide

and carbon dioxide may be generated.[3][4] It is also toxic to aquatic life with long-lasting

effects.[5][6]

Emergency Overview:

Health Hazards: May cause eye, skin, and respiratory tract irritation.[1] Can cause skin

sensitization (allergic reaction) upon re-exposure.[1] Inhalation at high concentrations may

lead to central nervous system depression.[1]

Fire Hazards: Combustible liquid and vapor.[1][6] Containers may explode when heated.[7]

Environmental Hazards: Toxic to aquatic life.[5] Avoid release into the environment.[5][8]
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Personal Protective Equipment (PPE)
Consistent and proper use of Personal Protective Equipment is the most critical line of defense

when handling 1,5,9-Cyclododecatriene. The following table summarizes the required PPE.

Body Part Required Protection Standard/Specification

Eyes/Face

Chemical safety goggles or a

full-face shield where

splashing is possible.

OSHA 29 CFR 1910.133 or

European Standard EN166.[1]

[4][7]

Skin

Chemical-resistant gloves

(inspect before use).

Appropriate protective clothing

to prevent skin exposure.

EU Directive 89/686/EEC and

the standard EN 374 for

gloves.[8]

Respiratory

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is necessary if

exposure limits are exceeded

or if irritation is experienced.

A respiratory protection

program that meets OSHA's

29 CFR 1910.134 and ANSI

Z88.2 requirements or

European Standard EN 149

must be followed.[1][7]

Body

Wear fire/flame resistant and

impervious clothing.[8] An

eyewash station and a safety

shower should be readily

available.[4]

Safe Handling and Storage Protocol
Handling:

Ventilation: Always handle 1,5,9-Cyclododecatriene in a well-ventilated area, preferably

within a chemical fume hood.[4][8]

Avoid Contact: Prevent contact with eyes, skin, and clothing.[1][4]
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Ignition Sources: Keep away from heat, sparks, and open flames.[1][7] Use non-sparking

tools and take precautionary measures against static discharges.[2][8]

Personal Hygiene: Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke in

the work area.[5]

Container Management: Keep the container tightly closed when not in use.[1][4] Empty

containers may retain product residue and can be hazardous.[1]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][8]

Keep away from sources of ignition and incompatible substances.[1]

Store separately from foodstuff containers.[8]

Spill, Exposure, and Emergency Procedures
Accidental Release/Spill:

Isolate and Ventilate: Immediately isolate the spill area and ensure adequate ventilation.[4]

Remove all sources of ignition.[7][8]

Personal Protection: Wear appropriate PPE as outlined in Section 2 before addressing the

spill.

Containment: Absorb the spill with an inert material such as vermiculite, sand, or earth.[1][4]

Collection: Use a spark-proof tool to collect the absorbed material and place it in a suitable,

closed container for disposal.[8]

Environmental Protection: Prevent the spill from entering drains, storm sewers, or

waterways.[1][8]

First Aid Measures:
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][4]

Skin Contact: Remove contaminated clothing and shoes. Flush skin with plenty of water for

at least 15 minutes. Seek medical aid.[1][4] Wash clothing before reuse.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, give artificial respiration. Seek immediate medical attention.[4]

Ingestion: Do NOT induce vomiting.[1][4] If the person is conscious and alert, rinse their

mouth and have them drink 2-4 cupfuls of water.[4] Seek immediate medical attention.[4]

Fire Fighting:

Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-resistant

foam.[1][3]

Protective Gear: Firefighters should wear a self-contained breathing apparatus (SCBA) and

full protective gear.[1][4]

Procedure: Use water spray to cool fire-exposed containers.[1][7]

Disposal Plan
Dispose of 1,5,9-Cyclododecatriene and any contaminated materials in a manner consistent

with federal, state, and local regulations.[1] This may involve transferring the waste to a

licensed chemical destruction plant or using controlled incineration. Do not dispose of it down

the drain or into the environment.[8]

Quantitative Safety Data
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Property Value

Molecular Formula C12H18

Molecular Weight 162.27 g/mol [1]

Boiling Point 237 °C @ 760 mmHg[1]

Melting Point -17 °C[1]

Specific Gravity 0.890 g/cm³[1]

Flash Point > 112 °C[4]

Vapor Density 5.60[1]

General Experimental Protocol for Handling
Preparation:

Ensure the work area (chemical fume hood) is clean and uncluttered.

Verify that an eyewash station and safety shower are accessible.

Assemble all necessary equipment and reagents.

Don the appropriate PPE as detailed in the table above.

Handling:

Dispense the required amount of 1,5,9-Cyclododecatriene carefully, avoiding splashes.

Keep the container sealed when not in use.

Perform all manipulations within the fume hood.

Post-Experiment:

Quench any reactions and neutralize any byproducts as per the specific experimental

procedure.
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Properly label and store any resulting mixtures or products.

Decontaminate all glassware and equipment.

Dispose of all waste (chemical and contaminated materials) according to the disposal

plan.

Remove PPE and wash hands thoroughly.

Safe Handling Workflow
Safe Handling Workflow for 1,5,9-Cyclododecatriene

Preparation
- Review SDS

- Assemble Equipment
- Don PPE

Handling
- Work in Fume Hood

- Avoid Ignition Sources
- Keep Container Closed

Post-Experiment
- Decontaminate
- Label Products

Spill Response
- Evacuate & Ventilate

- Absorb & Contain

If Spill Occurs

Exposure Response
- Use Eyewash/Shower

- Seek Medical Aid

If Exposure Occurs

Waste Disposal
- Segregate Waste

- Follow Regulations

End of Procedure
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Click to download full resolution via product page

Caption: Workflow for the safe handling of 1,5,9-Cyclododecatriene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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